N-cyclohexyl-N'-(4-fluorobenzyl)thiourea

• IUPAC Name: 1-cyclohexyl-3-[(4-fluorophenyl)methyl]thiourea
• InChI: InChI=1S/C14H19FN2S/c15-12-8-6-11(7-9-12)10-16-14(18)17-13-4-2-1-3-5-13/h6-9,13H,1-5,10H2,(H2,16,17,18)
• InChI Key: PXAFFKGVHUUBFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=S)NCC2=CC=C(C=C2)F
• Molecular Formula: C14H19FN2S
• Molecular Weight: 266.38 g/mol

Description

N-cyclohexyl-N'-(4-fluorobenzyl)thiourea, commonly known as FC-2.15, is a chemical compound that has been widely studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and has been used in numerous lab experiments.15, its scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research.

Mechanism of Action

The mechanism of action of FC-2.15 involves its inhibition of the TASK-3 potassium channel. This inhibition leads to an increase in neuronal excitability, which can result in the release of neurotransmitters such as dopamine and serotonin. FC-2.15 has also been found to modulate the activity of other ion channels, such as the HCN channel, which is involved in the regulation of heart rate and neuronal excitability.
Biochemical and Physiological Effects:
FC-2.15 has been found to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which can have a positive effect on mood and behavior. FC-2.15 has also been found to have analgesic properties, and has been studied for its potential use in the treatment of neuropathic pain. Additionally, FC-2.15 has been found to have anti-inflammatory properties, and has been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the advantages of using FC-2.15 in lab experiments is its potency and selectivity as an inhibitor of the TASK-3 potassium channel. This makes it a valuable tool for studying the role of this channel in neuronal excitability and neurotransmitter release. However, one limitation of FC-2.15 is its relatively short half-life, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research involving FC-2.15. One area of interest is the potential use of this compound in the treatment of neuropathic pain. Additionally, further research is needed to fully understand the mechanism of action of FC-2.15, particularly in regards to its modulation of ion channels such as the HCN channel. Finally, there is potential for the development of new compounds based on the structure of FC-2.15, which could have even greater potency and selectivity as inhibitors of ion channels.

Synthesis Methods

The synthesis of FC-2.15 involves the reaction of cyclohexylamine and 4-fluorobenzylisothiocyanate. The reaction takes place in the presence of a catalyst, typically triethylamine, and is carried out in a solvent such as dichloromethane or ethanol. The resulting product is purified through recrystallization, yielding a white crystalline powder.

Scientific Research Applications

FC-2.15 has been used in a variety of scientific research applications, particularly in the field of neuroscience. It has been found to be a potent and selective inhibitor of the TASK-3 potassium channel, which is involved in the regulation of neuronal excitability. FC-2.15 has also been studied for its potential use in the treatment of neuropathic pain, as well as its ability to modulate the release of neurotransmitters such as dopamine and serotonin.